3-(1-methyl-1H-pyrazol-4-yl)-1-(propan-2-yl)piperidine-4-carboxylic acid dihydrochloride
Overview
Description
3-(1-methyl-1H-pyrazol-4-yl)-1-(propan-2-yl)piperidine-4-carboxylic acid dihydrochloride is a useful research compound. Its molecular formula is C13H23Cl2N3O2 and its molecular weight is 324.2. The purity is usually 90.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-(1-methyl-1H-pyrazol-4-yl)-1-(propan-2-yl)piperidine-4-carboxylic acid dihydrochloride' involves the reaction of 1-(propan-2-yl)piperidine-4-carboxylic acid with 1-methyl-1H-pyrazole in the presence of a coupling agent, followed by the addition of dihydrochloride to form the final product.", "Starting Materials": [ "1-(propan-2-yl)piperidine-4-carboxylic acid", "1-methyl-1H-pyrazole", "coupling agent", "dihydrochloride" ], "Reaction": [ "Step 1: Dissolve 1-(propan-2-yl)piperidine-4-carboxylic acid and 1-methyl-1H-pyrazole in a suitable solvent.", "Step 2: Add a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to the reaction mixture and stir for several hours at room temperature.", "Step 3: Purify the resulting product by column chromatography to obtain the intermediate product.", "Step 4: Dissolve the intermediate product in a suitable solvent and add dihydrochloride to the reaction mixture.", "Step 5: Stir the reaction mixture for several hours at room temperature.", "Step 6: Isolate the final product by filtration and wash with a suitable solvent." ] } | |
CAS RN |
2127241-67-0 |
Molecular Formula |
C13H23Cl2N3O2 |
Molecular Weight |
324.2 |
Purity |
90 |
Origin of Product |
United States |
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